Cas no 215649-70-0 (N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide)

N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide
- 2-(2-hydroxyethylamino)-n-(3-chlorophenyl)acetamide
- Acetamide,N-(3-chlorophenyl)-2-[(2-hydroxyethyl)amino]-
- N-(3-chlorophenyl)-2-(2-hydroxyethylamino)acetamide
- AB2868
- AG-E-58031
- ANW-47997
- CTK4E7143
- N1-(3-chlorophenyl)-N2-(2-hydroxyethyl)glycinamide
- SB80005
- CS-0323993
- 215649-70-0
- AKOS008958404
- N-(3-chlorophenyl)-2-[(2-hydroxyethyl)amino]-acetamide
- MFCD09037909
- A815478
- N-(3-Chlorophenyl)-N~2~-(2-hydroxyethyl)glycinamide
- DTXSID90430796
-
- MDL: MFCD09037909
- Inchi: InChI=1S/C10H13ClN2O2/c11-8-2-1-3-9(6-8)13-10(15)7-12-4-5-14/h1-3,6,12,14H,4-5,7H2,(H,13,15)
- InChI Key: HNEPASVOLLNGJD-UHFFFAOYSA-N
- SMILES: OCCNCC(NC1=CC=CC(Cl)=C1)=O
Computed Properties
- Exact Mass: 228.06700
- Monoisotopic Mass: 228.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (14 g/l) (25 º C),
- PSA: 61.36000
- LogP: 1.32430
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide Security Information
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1241387-1g |
2-(2-HYDROXYETHYLAMINO)-N-(3-CHLOROPHENYL)ACETAMIDE |
215649-70-0 | 95% | 1g |
$255 | 2024-06-06 | |
abcr | AB448902-1 g |
2-(2-Hydroxyethylamino)-N-(3-chlorophenyl)acetamide |
215649-70-0 | 1g |
€214.20 | 2023-03-31 | ||
Fluorochem | 091653-25g |
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide |
215649-70-0 | 95% | 25g |
£1033.00 | 2022-03-01 | |
Alichem | A019119572-10g |
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide |
215649-70-0 | 95% | 10g |
$526.33 | 2023-09-02 | |
A2B Chem LLC | AF29354-5g |
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide |
215649-70-0 | 95% | 5g |
$331.00 | 2024-04-20 | |
A2B Chem LLC | AF29354-1g |
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide |
215649-70-0 | 95% | 1g |
$127.00 | 2024-04-20 | |
Crysdot LLC | CD12095924-25g |
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide |
215649-70-0 | 95+% | 25g |
$910 | 2024-07-24 | |
eNovation Chemicals LLC | Y1241387-5g |
2-(2-HYDROXYETHYLAMINO)-N-(3-CHLOROPHENYL)ACETAMIDE |
215649-70-0 | 95% | 5g |
$565 | 2025-02-25 | |
abcr | AB448902-1g |
2-(2-Hydroxyethylamino)-N-(3-chlorophenyl)acetamide; . |
215649-70-0 | 1g |
€216.80 | 2025-02-16 | ||
Fluorochem | 091653-5g |
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide |
215649-70-0 | 95% | 5g |
£345.00 | 2022-03-01 |
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide Related Literature
-
Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
-
Azam M. Shaikh,Bharat K. Sharma,Sajeev Chacko,Rajesh M. Kamble RSC Adv., 2016,6, 60084-60093
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
-
Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
-
Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
Additional information on N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide
Recent Advances in the Study of N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide (CAS: 215649-70-0)
N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide (CAS: 215649-70-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential use in drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future prospects in the biomedical field.
The compound's structural features, including the chlorophenyl and hydroxyethylamino groups, suggest its potential as a bioactive molecule. Researchers have investigated its interactions with various biological targets, particularly in the context of neurological and inflammatory disorders. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating specific signaling pathways, which could be leveraged for therapeutic purposes.
One of the key areas of interest is the compound's role as a potential inhibitor of certain enzymes involved in disease progression. For instance, preliminary data indicate that N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide may exhibit inhibitory effects on kinases or proteases, which are often implicated in cancer and autoimmune diseases. These findings are supported by molecular docking studies and kinetic assays, which highlight its binding affinity and selectivity.
In addition to its pharmacological potential, recent research has also explored the compound's pharmacokinetic properties. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for evaluating its suitability as a drug candidate. Early results suggest favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index.
The synthesis and structural modification of N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide have also been a focus of recent investigations. Researchers have developed novel synthetic routes to improve yield and purity, as well as to generate derivatives with enhanced bioactivity. These efforts are aimed at expanding the compound's applicability and addressing potential limitations, such as solubility or toxicity.
Despite these promising developments, challenges remain in translating the compound's preclinical potential into clinical applications. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed through comprehensive studies. Collaborative efforts between academia and industry are essential to advance this research and bring the compound closer to therapeutic use.
In conclusion, N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide (CAS: 215649-70-0) represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural and pharmacological properties offer opportunities for developing novel therapeutics, particularly for conditions with unmet medical needs. Continued research and development will be crucial to fully realize its potential and overcome existing challenges.
215649-70-0 (N-(3-Chlorophenyl)-2-((2-hydroxyethyl)amino)acetamide) Related Products
- 2137682-01-8(3-Piperidinamine, N,N-dimethyl-1-(3-methyl-3-azetidinyl)-)
- 1219803-20-9(4-PIPERIDINE-D9-CARBOXAMIDE)
- 651-34-3(4,5-Bis(trifluoromethyl)imidazole)
- 921996-19-2(N-(1,3-benzothiazol-2-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)
- 2138816-89-2(2-(2-Bromoethenyl)-4-ethoxyphenol)
- 338425-25-5(<br>N-(4-Bromo-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfany l)-acetamide)
- 1339525-73-3((1-methoxybutan-2-yl)(thiophen-2-yl)methylamine)
- 847378-13-6(2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile)
- 2230780-65-9(IL-17A antagonist 3)
- 1179622-21-9(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid)
